Cas no 946664-00-2 (4-(2-Ethylphenoxy)-3-fluoroaniline)

• Product Name: 4-(2-Ethylphenoxy)-3-fluoroaniline
• CAS No: 946664-00-2
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• MDL: MFCD08687767
• CID: 1075163
• PubChem ID: 26190182
• Update Time: 2025-05-25

4-(2-Ethylphenoxy)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethylphenoxy)-3-fluoroaniline
• 946664-00-2
• SB80783
• BB 0241807
• AKOS009392604

• MDL： MFCD08687767
• Inchi： 1S/C14H14FNO/c1-2-10-5-3-4-6-13(10)17-14-8-7-11(16)9-12(14)15/h3-9H,2,16H2,1H3
• InChI Key： GIXZQTITMNTJDP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CC=CC=1CC)N

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

4-(2-Ethylphenoxy)-3-fluoroaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-Ethylphenoxy)-3-fluoroaniline

Professional Introduction to Compound with CAS No. 946664-00-2 and Product Name: 4-(2-Ethylphenoxy)-3-fluoroaniline

4-(2-Ethylphenoxy)-3-fluoroaniline, identified by the Chemical Abstracts Service registry number CAS No. 946664-00-2, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive research for potential therapeutic applications. The structural features of 4-(2-Ethylphenoxy)-3-fluoroaniline, particularly the presence of a fluoro substituent and an ethylphenoxy group, contribute to its unique chemical properties and biological interactions, which are explored in detail in this introduction.

The synthesis of 4-(2-Ethylphenoxy)-3-fluoroaniline involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The introduction of the fluoro group at the 3-position of the aniline core enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Recent advancements in fluorine chemistry have demonstrated that fluorinated aromatic compounds can modulate enzyme activity and receptor binding, thereby influencing their pharmacological profiles. The ethylphenoxy moiety further contributes to the compound's solubility and bioavailability, making it a promising candidate for further development.

In the realm of medicinal chemistry, 4-(2-Ethylphenoxy)-3-fluoroaniline has been investigated for its potential role in addressing various therapeutic challenges. Studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluoro substituent plays a pivotal role in enhancing the binding affinity and selectivity of 4-(2-Ethylphenoxy)-3-fluoroaniline to its target proteins. For instance, preliminary computational studies have suggested that the fluoro group can engage in specific hydrogen bonding interactions with residues in the active site of target enzymes, thereby modulating their activity.

Moreover, the ethylphenoxy group in 4-(2-Ethylphenoxy)-3-fluoroaniline contributes to its ability to cross biological membranes, which is essential for drug delivery systems. This property has been particularly relevant in the development of novel antiviral agents, where efficient membrane penetration is crucial for therapeutic efficacy. Recent research has also explored the use of 4-(2-Ethylphenoxy)-3-fluoroaniline as a scaffold for designing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are considered attractive drug targets due to their critical roles in disease pathogenesis.

The pharmacokinetic properties of 4-(2-Ethylphenoxy)-3-fluoroaniline have been thoroughly characterized using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The metabolic stability observed for 4-(2-Ethylphenoxy)-3-fluoroaniline suggests that it may have a prolonged half-life in vivo, which could enhance its therapeutic window. Additionally, the compound's favorable solubility profile indicates potential advantages in formulation development for oral or parenteral administration.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying 4-(2-Ethylphenoxy)-3-fluoroaniline as a lead compound for further optimization. These studies have revealed that minor modifications to its structure can significantly enhance its binding affinity to target proteins without compromising its overall pharmacological profile. The integration of machine learning algorithms has further accelerated this process by enabling rapid prediction of molecular properties and virtual testing of structural analogs.

The biological evaluation of 4-(2-Ethylphenoxy)-3-fluoroaniline has encompassed both in vitro and in vivo assays to assess its efficacy and safety. In vitro studies have demonstrated its inhibitory activity against various enzymes and receptors relevant to inflammation, cancer, and infectious diseases. For example, cell-based assays have shown that 4-(2-Ethylphenoxy)-3-fluoroaniline can suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Similarly, animal models have provided evidence supporting its antitumor activity by inhibiting the growth of cancer cells without significant toxicity.

The development of novel drug candidates often involves iterative optimization cycles to improve potency, selectivity, and pharmacokinetic properties. In the case of 4-(2-Ethylphenoxy)-3-fluoroaniline, ongoing research efforts are focused on enhancing its bioavailability through structural modifications such as halogenation or functionalization with bioisosteric groups. These modifications aim to improve solubility while maintaining or enhancing binding affinity to biological targets. The use of combinatorial chemistry techniques has also enabled rapid exploration of large chemical libraries, facilitating the identification of novel derivatives with improved pharmacological profiles.

The impact of fluorine chemistry on modern drug discovery cannot be overstated. Fluorinated aromatic compounds like 4-(2-Ethylphenoxy)-3-fluoroaniline offer unique advantages due to their ability to modulate metabolic stability, lipophilicity, and electronic properties. These attributes make them valuable tools for designing drugs with enhanced efficacy and reduced side effects. As research continues to uncover new applications for fluorinated molecules, compounds like 4-(2-Ethylphenoxy)-3-fluoroaniline are expected to play an increasingly important role in addressing unmet medical needs.

In conclusion,4-(2-Ethylphenoxy)-3-fluoroaniline (CAS No. 946664-00-2) represents a promising candidate for further development in pharmaceutical chemistry and medicinal biology. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research progresses，the full potential of this compound is expected to be realized through continued exploration of its biological activities，synthetic modifications，and translational applications.